Cas no 51559-59-2 (6H-Purin-6-one,1-ethyl-1,9-dihydro-)

• Product Name: 6H-Purin-6-one,1-ethyl-1,9-dihydro-
• CAS No: 51559-59-2
• MF: C₇H₈N₄O
• MW: 164.164620399475
• CID: 380908
• PubChem ID: 241174
• Update Time: 2025-04-19

6H-Purin-6-one,1-ethyl-1,9-dihydro- Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one,1-ethyl-1,9-dihydro-
• 1-ethyl-7H-purin-6-one
• 51559-59-2
• DTXSID40286942
• NSC-48393
• 1-Ethyl-1H-purin-6(9H)-one
• SCHEMBL1993927
• 1-ethyl-6,9-dihydro-1H-purin-6-one
• NSC48393

• Inchi： 1S/C7H8N4O/c1-2-11-4-10-6-5(7(11)12)8-3-9-6/h3-4H,2H2,1H3,(H,8,9)
• InChI Key： WGFUXYVCRPUUHZ-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN2)N=CN1CC

Computed Properties

• Exact Mass: 164.06994
• Monoisotopic Mass: 164.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.49
• Boiling Point: 455.3°Cat760mmHg
• Flash Point: 229.1°C
• Refractive Index: 1.725
• PSA: 61.35